Cas no 204975-45-1 ((+)-goniothales diol)

(+)-Goniothales diol is a chiral secondary metabolite isolated from the Goniothalamus species, notable for its stereospecific hydroxyl groups at the C-2 and C-3 positions. This compound exhibits significant bioactivity, particularly as an intermediate in synthetic organic chemistry and as a potential precursor for antitumor and antimicrobial agents. Its rigid bicyclic structure and defined stereochemistry make it valuable for asymmetric synthesis and medicinal chemistry research. The diol's stability under mild conditions and compatibility with various protecting group strategies enhance its utility in complex molecule construction. Researchers favor (+)-goniothales diol for its reproducibility in enantioselective transformations and its role in structure-activity relationship studies.
(+)-goniothales diol structure
(+)-goniothales diol structure
Product Name:(+)-goniothales diol
CAS No:204975-45-1
MF:C14H18O5
MW:266.289724826813
CID:2020541
PubChem ID:53393984
Update Time:2025-09-27

(+)-goniothales diol Chemical and Physical Properties

Names and Identifiers

    • (+)-goniothales diol
    • methyl 3-([2S,3S,4R,5R]-3,4-dihydroxy-5-phenyltetrahydrofuran-2-yl)propionate
    • methyl 3-[(2S,3S,4S,5R)-3,4-dihydroxy-5-phenyltetrahydrofuran-2-yl]propanoate
    • DTXSID30693964
    • Methyl 4,7-anhydro-2,3-dideoxy-7-phenylheptonate
    • (+)-Goniothalesdiol
    • CHEBI:188220
    • Methyl 3-((2S,3S,4S,5R)-3,4-dihydroxy-5-phenyltetrahydrofuran-2-yl)propanoate
    • 4,7-ANHYDRO-2,3-DIDEOXY-7R-C-PHENYL-D-XYLO-HEPTONIC ACID, METHYL ESTER
    • SCHEMBL6078985
    • AKOS040754614
    • 204975-45-1
    • Goniothalesdiol
    • methyl 3-[(2S,3S,4S,5R)-3,4-dihydroxy-5-phenyloxolan-2-yl]propanoate
    • Inchi: 1S/C14H18O5/c1-18-11(15)8-7-10-12(16)13(17)14(19-10)9-5-3-2-4-6-9/h2-6,10,12-14,16-17H,7-8H2,1H3/t10-,12+,13-,14+/m0/s1
    • InChI Key: RUDVTXZKYPJLFH-AHLTXXRQSA-N
    • SMILES: O1[C@H](C2C=CC=CC=2)[C@H]([C@@H]([C@@H]1CCC(=O)OC)O)O

Computed Properties

  • Exact Mass: 266.11542367g/mol
  • Monoisotopic Mass: 266.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 76Ų

(+)-goniothales diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74772-1mg
(+)-Goniothalesdiol
204975-45-1 98%
1mg
¥1100.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74772-5mg
(+)-Goniothalesdiol
204975-45-1 98%
5mg
¥4776.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74772-10mg
(+)-Goniothalesdiol
204975-45-1 98%
10mg
¥8176.00 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
G912050-1mg
(+)-Goniothalesdiol
204975-45-1 98%
1mg
¥1,660.50 2022-01-14
A2B Chem LLC
AF31510-1mg
4,7-ANHYDRO-2,3-DIDEOXY-7R-C-PHENYL-D-XYLO-HEPTONIC ACID, METHYL ESTER
204975-45-1 >98.00%
1mg
$258.00 2024-04-20
A2B Chem LLC
AF31510-5mg
4,7-ANHYDRO-2,3-DIDEOXY-7R-C-PHENYL-D-XYLO-HEPTONIC ACID, METHYL ESTER
204975-45-1 >98.00%
5mg
$809.00 2024-04-20
A2B Chem LLC
AF31510-10mg
4,7-ANHYDRO-2,3-DIDEOXY-7R-C-PHENYL-D-XYLO-HEPTONIC ACID, METHYL ESTER
204975-45-1 >98.00%
10mg
$1358.00 2024-04-20

Additional information on (+)-goniothales diol

Exploring the Unique Properties and Applications of (+)-Goniothales Diol (CAS No. 204975-45-1)

(+)-Goniothales diol (CAS No. 204975-45-1) is a naturally occurring chiral compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This bioactive molecule, derived from the Goniothalamus genus of plants, exhibits a unique stereochemical configuration that contributes to its diverse biological activities. Researchers have been particularly interested in its potential as a lead compound for drug discovery, especially in the development of novel anti-inflammatory and anticancer agents.

The molecular structure of (+)-goniothales diol features two hydroxyl groups attached to a bicyclic framework, making it an interesting target for asymmetric synthesis studies. Recent publications in ACS journals and Royal Society of Chemistry platforms have highlighted its utility as a building block for complex natural product synthesis. Many organic chemists are searching for "how to synthesize (+)-goniothales diol" or "total synthesis of goniothalamus compounds," reflecting the growing interest in this niche area of research.

In pharmacological studies, (+)-goniothales diol has shown promising bioactivity profiles that align with current trends in natural product drug discovery. Its mechanism of action appears to involve modulation of cellular signaling pathways, particularly those related to oxidative stress response and apoptosis regulation. These properties make it relevant to contemporary research on age-related diseases and neurodegenerative disorders, topics that frequently appear in PubMed searches and scientific discussions.

The commercial availability of 204975-45-1 has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Market analysis indicates growing demand from academic institutions and pharmaceutical R&D departments, particularly those focusing on plant-derived therapeutics and chiral drug development. Common search queries like "where to buy (+)-goniothales diol" or "purity specifications for CAS 204975-45-1" demonstrate the practical needs of researchers working with this compound.

From a technical perspective, handling (+)-goniothales diol requires standard laboratory precautions for organic compounds. Its physicochemical properties, including solubility in common organic solvents and stability under various conditions, have been well-documented in SciFinder and Reaxys databases. These characteristics make it suitable for diverse experimental setups, from medicinal chemistry screening to structure-activity relationship studies.

Recent advancements in analytical techniques have enabled more precise characterization of (+)-goniothales diol and its derivatives. High-resolution mass spectrometry and advanced NMR methods now allow researchers to study its molecular interactions with greater accuracy. This aligns with the increasing number of searches for "HPLC methods for goniothales diol analysis" and "chiral separation of 204975-45-1" in scientific literature databases.

The ecological aspects of (+)-goniothales diol production are also gaining attention, particularly in the context of sustainable chemistry practices. Many researchers are exploring green extraction methods and biocatalytic approaches to obtain this compound, responding to industry trends toward environmentally friendly processes. These developments address common concerns reflected in searches like "eco-friendly production of plant-derived compounds" or "green chemistry in natural product isolation."

Looking forward, the scientific community anticipates expanded applications for (+)-goniothales diol in drug discovery pipelines and material science. Its unique structural features continue to inspire novel synthetic methodologies and potential therapeutic applications. As evidenced by increasing citations in patent literature and clinical research publications, this compound remains at the forefront of natural product chemistry innovation.

For researchers considering working with CAS 204975-45-1, it's important to consult the latest safety data sheets and handling guidelines. While not classified as hazardous under standard regulations, proper laboratory protocols should always be followed when handling any chemical substance. The growing body of literature on (+)-goniothales diol, including its metabolic pathways and derivative synthesis, provides a rich resource for scientists across multiple disciplines.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.